Cas no 213249-11-7 (2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-(phenylamino)-)
213249-11-7 structure
Product Name:2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-(phenylamino)-
CAS No:213249-11-7
MF:C16H13NO7S2
MW:395.406922101974
CID:242527
PubChem ID:20036893
Update Time:2025-04-19
2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-(phenylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-(phenylamino)-
- 4-anilino-5-hydroxynaphthalene-2,7-disulfonic acid
- 4-Anilino-5-hydroxy-2,7-naphthalenedisulfonicacid
- N-Phenyl-H acid
- SCHEMBL8959469
- DTXSID80601877
- 213249-11-7
- 4-HYDROXY-5-(PHENYLAMINO)NAPHTHALENE-2,7-DISULFONIC ACID
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- Inchi: 1S/C16H13NO7S2/c18-15-9-13(26(22,23)24)7-10-6-12(25(19,20)21)8-14(16(10)15)17-11-4-2-1-3-5-11/h1-9,17-18H,(H,19,20,21)(H,22,23,24)
- InChI Key: VLRYLEVQHPQKBV-UHFFFAOYSA-N
- SMILES: S(C1C=C(C2C(=CC(=CC=2C=1)S(=O)(=O)O)O)NC1C=CC=CC=1)(=O)(=O)O
Computed Properties
- Exact Mass: 395.01339
- Monoisotopic Mass: 395.01334410g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 691
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 158Ų
Experimental Properties
- PSA: 141
2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-(phenylamino)- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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